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Compound of Interest

Compound Name: Triamiphos

Cat. No.: B1681371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the obsolete organophosphate fungicide,

Triamiphos, with contemporary fungicides used for the management of powdery mildew. The

focus is on objective performance data, detailed experimental methodologies, and the

underlying biochemical pathways of these compounds.

Introduction: The Evolution of Fungicidal Action
Triamiphos, a systemic organophosphorus compound, was historically used to control

powdery mildews on various crops, including apples and ornamentals.[1] Its mode of action is

the inhibition of acetylcholinesterase, an enzyme crucial for nerve function.[2] However, due to

toxicity concerns and the development of more effective and targeted alternatives, Triamiphos
has been discontinued and is no longer in use.[1]

Modern fungicides offer a diverse range of chemical classes and modes of action, providing

more specific and often safer solutions for disease control. This guide will delve into a

comparative analysis of Triamiphos and key modern fungicide groups used against powdery

mildew, including Demethylation Inhibitors (DMIs), Quinone outside Inhibitors (QoIs), and

Succinate Dehydrogenase Inhibitors (SDHIs).
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Direct comparative efficacy studies between the obsolete Triamiphos and modern fungicides

are unavailable. The following tables summarize the efficacy of various modern fungicides

against powdery mildew on different crops, providing a benchmark for performance.

Table 1: Efficacy of Modern Fungicides Against Powdery Mildew on Field Pea (Pisum sativum

L.)

Fungicide Combination Active Ingredients
Mean Disease Incidence
(%)

Tebuconazole + Trifloxystrobin DMI + QoI 5.19

Azoxystrobin + Difenoconazole QoI + DMI Not specified

Azoxystrobin +

Benzovindiflupyr
QoI + SDHI Not specified

Untreated Control - 36.60

Source: Adapted from a study on the comparative efficacy of new fungicides against powdery

mildew on field pea.[3]

Table 2: Efficacy of Modern Fungicides Against Powdery Mildew on Dogwood (Cornus florida)
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Fungicide Active Ingredient
Mean Leaf Colonization
(%)

Heritage® 50W Azoxystrobin (QoI) < 5

Banner MAXX® Propiconazole (DMI) < 5

Eagle® 40W Myclobutanil (DMI) < 5 (in 2 of 3 years)

Sunspray Ultrafine Oil® Paraffinic Oil ~6

3336™ 4.5F Thiophanate methyl (MBC)
Significantly higher than other

fungicides

Bayleton® WSP Triadimefon (DMI)
Significantly higher than other

fungicides

Untreated Control - 75

Source: Adapted from a study comparing fungicides for the control of powdery mildew on

dogwood.[4]

Modes of Action and Signaling Pathways
The fundamental difference between Triamiphos and modern fungicides lies in their molecular

targets and the cellular pathways they disrupt.

Triamiphos: Acetylcholinesterase Inhibition
Triamiphos acts as an irreversible inhibitor of acetylcholinesterase (AChE), an essential

enzyme in the nervous system of insects and, to a lesser extent, other organisms. Inhibition of

AChE leads to the accumulation of the neurotransmitter acetylcholine, causing continuous

nerve stimulation, paralysis, and eventual death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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